Fosbretabulin disodium

Prodrug formulation Intravenous administration Aqueous solubility

Research challenge: Water-insoluble VDAs require organic co-solvents that confound vascular pharmacology data.

Solution: Fosbretabulin disodium (CA4P) - a water-soluble phosphate prodrug (28 mg/mL solubility) enabling IV/IP dosing without DMSO/ethanol.

• Tubulin polymerization inhibition: IC50 2.4 µM (cell-free)
• In vivo efficacy: ~100-fold tumor blood flow reduction, 14:1 selectivity at 100 mg/kg
• Clinically anchored: FDA & EMA orphan drug status (neuroendocrine tumors, ovarian cancer)

Molecular Formula C18H19Na2O8P
Molecular Weight 440.3 g/mol
Cat. No. B15608963
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameFosbretabulin disodium
Molecular FormulaC18H19Na2O8P
Molecular Weight440.3 g/mol
Structural Identifiers
InChIInChI=1S/C18H21O8P.2Na/c1-22-14-8-7-12(9-15(14)26-27(19,20)21)5-6-13-10-16(23-2)18(25-4)17(11-13)24-3;;/h5-11H,1-4H3,(H2,19,20,21);;/q;2*+1/p-2/b6-5-;;
InChIKeyVXNQMUVMEIGUJW-XNOMRPDFSA-L
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Fosbretabulin Disodium (CA4P): Tubulin-Binding Vascular Disrupting Agent


Fosbretabulin disodium (Combretastatin A4 phosphate disodium, CA4P disodium; CAS 168555-66-6) is a water-soluble phosphate prodrug of the natural stilbenoid combretastatin A4 (CA4), originally isolated from Combretum caffrum [1]. Upon intravenous administration, CA4P is rapidly dephosphorylated to its active metabolite CA4, which binds the colchicine site of β-tubulin with a dissociation constant (Kd) of 0.4 μM and inhibits microtubule polymerization with an IC50 of 2.4 μM in cell-free assays . CA4P belongs to the tubulin-binding subclass of vascular disrupting agents (VDAs) and has advanced to Phase II/III clinical evaluation, with FDA and EMA orphan drug designations for neuroendocrine tumors and ovarian cancer, respectively [2].

Water-soluble phosphate prodrug for intravenous administration without organic co-solvents
Tubulin-binding vascular disrupting agent (VDA) for in vivo tumor vascular shutdown studies
Colchicine-site β-tubulin ligand for competitive displacement and microtubule dynamics research

Why Fosbretabulin Disodium Is Irreplaceable


Compounds within the vascular disrupting agent (VDA) and tubulin inhibitor classes exhibit fundamentally divergent pharmacological properties that preclude simple substitution. The parent compound combretastatin A4 (CA4) is water-insoluble, rendering it unsuitable for intravenous formulation without organic co-solvents — a limitation that motivated development of the CA4P phosphate prodrug . Ombrabulin (AVE8062), another water-soluble CA4 derivative, demonstrates approximately 4.7-fold weaker tubulin polymerization inhibition (IC50 11.3 μM versus 2.4 μM for CA4P) . The flavonoid VDA vadimezan (DMXAA, ASA404) operates through an entirely distinct mechanism (cytokine induction via STING pathway) that proved non-translatable from mice to humans, leading to Phase III trial termination in 2010 [1]. The classical tubulin inhibitor colchicine binds the same β-tubulin site but lacks the endothelial-cell selectivity and tumor-vascular disrupting potency that define CA4P's therapeutic profile. These differences carry direct consequences for experimental design, dosing strategy, and translational relevance.

Combretastatin A4 (CA4) is water-insoluble and requires organic co-solvents for IV delivery; direct substitution may confound vascular pharmacology endpoints.
Ombrabulin exhibits approximately 4.7-fold weaker tubulin polymerization inhibition; potency context may shift dose-response interpretation.
Colchicine binds the same tubulin site but lacks tumor-vascular selectivity; endothelial-cell response profiles may differ.
Vadimezan (DMXAA) operates via STING-dependent cytokine induction and failed in Phase III due to species-specific translatability; mechanism mismatch precludes interchangeable use.

Fosbretabulin Disodium Differentiation Evidence


Aqueous Solubility vs. Combretastatin A4

Fosbretabulin disodium (CA4P) exhibits aqueous solubility of 28 mg/mL (63.59 mM) at 25°C, enabling direct dissolution in water or saline for intravenous administration without organic co-solvents . In contrast, the parent compound combretastatin A4 (CA4) is classified as water-insoluble, requiring DMSO (63 mg/mL) or warmed ethanol (34 mg/mL) for dissolution . This difference is not incremental — it represents the critical enabling step that allowed CA4P to enter clinical development while CA4 remained confined to preclinical investigation despite equipotent tubulin binding.

Aqueous Solubility vs. CA4
Head-to-head
CA4P: 28 mg/mL in water at 25°C; CA4: water-insoluble, requires DMSO or warmed ethanol.

Enables aqueous IV formulation without organic co-solvents; a critical enabling factor for in vivo vascular studies.

Solubility data per vendor specifications; direct comparison supports procurement rationale.

Prodrug formulation Intravenous administration Aqueous solubility Vascular disrupting agent

Pharmacokinetic Advantage vs. Equimolar CA4

In a direct comparative PK study in SD rats, intravenous administration of CA4P (50 mg/kg) yielded significantly greater systemic exposure to the active metabolite CA4 compared to equimolar direct CA4 administration (36 mg/kg). The CA4 AUC0-∞ from CA4P was 7751±801 ng·h/mL versus 5037±1433 ng·h/mL from direct CA4 — a 1.54-fold increase (P<0.05). Additionally, the elimination half-life (t1/2) of CA4 derived from CA4P was extended to 1.27±0.33 h compared to 0.95±0.65 h from direct CA4 [1]. The intact prodrug CA4P was rapidly converted, with its own AUC0-∞ of 27126±4142 ng·h/mL and short t1/2 of 0.85±0.35 h, confirming efficient in vivo dephosphorylation. This PK advantage is mechanistically attributed to the water-soluble phosphate moiety enhancing initial distribution and enzymatic conversion kinetics.

PK Exposure vs. CA4
Head-to-head
1.54-fold higher CA4 active metabolite AUC0-∞ after CA4P IV dosing vs. equimolar CA4 in SD rats (P<0.05).

Supports dose-for-dose exposure advantage for the prodrug in rodent PK models.

LC-MS/MS; single IV bolus; 12 fasted rats. PK parameters via DAS.

Pharmacokinetics Prodrug conversion Systemic exposure AUC Half-life

Tubulin Polymerization Potency vs. Ombrabulin

In standardized cell-free tubulin polymerization assays, the active metabolite of fosbretabulin disodium (CA4) inhibits tubulin assembly with an IC50 of 2.4 μM . By comparison, ombrabulin (AVE8062, AC-7700), a structurally related water-soluble CA4 derivative developed by Sanofi-Aventis, exhibits a tubulin polymerization IC50 of 11.3 μM . This represents an approximately 4.7-fold potency advantage for CA4P/CA4 at the molecular target level. Both compounds are phosphate prodrugs of stilbenoid tubulin binders targeting the colchicine site, making this a structurally and mechanistically relevant cross-study comparison. Notably, despite weaker tubulin inhibition, ombrabulin reached Phase III clinical evaluation in sarcoma, indicating that the observed potency difference is pharmacologically meaningful at the target-engagement level, not merely at cellular cytotoxicity endpoints.

Tubulin Inhibition vs. Ombrabulin
Cross-study
CA4 IC50 2.4 μM vs. ombrabulin IC50 11.3 μM in cell-free tubulin polymerization assay; ~4.7-fold higher target engagement.

Supports lower effective concentrations for tubulin-targeting studies with CA4P-derived CA4.

Turbidimetric detection at 350 nm; structurally related stilbenoid prodrugs compared.

Tubulin polymerization Microtubule destabilization Cell-free assay Structure-activity relationship

Colchicine-Site Binding vs. Colchicine

The active metabolite CA4 binds β-tubulin at or near the colchicine binding site with a dissociation constant (Kd) of 0.4 μM in cell-free assays, and demonstrates 78% relative colchicine-binding displacement capacity at the same site . CA4 also inhibits colchicine binding to tubulin with an apparent Ki of 140 nM, indicating high-affinity competitive interaction [1]. In comparison, colchicine itself inhibits microtubule polymerization with an IC50 of 3.2 μM in analogous cell-free tubulin assays . While Kd and IC50 values from different assay formats are not directly interchangeable, the data collectively place CA4 among the higher-affinity ligands for the colchicine-binding domain, with binding parameters suitable for use as a reference colchicine-site inhibitor in competitive displacement and tubulin structural biology studies.

Colchicine-Site Binding vs. Colchicine
Class-level
CA4 Kd 0.4 μM; apparent Ki 140 nM for colchicine displacement; 78% colchicine binding displacement at 1 μM.

Provides a high-affinity orthosteric ligand for tubulin competition and structural biology assays.

Cell-free β-tubulin binding; [3H]colchicine displacement. Cross-assay comparisons require validation.

β-tubulin Colchicine binding site Binding affinity Kd Competitive displacement

Tumor-Selective Vascular Shutdown

In the foundational preclinical study by Tozer et al. (Cancer Research, 1999), a single intraperitoneal dose of CA4P at 100 mg/kg in rats bearing subcutaneous P22 carcinosarcoma reduced tumor blood flow approximately 100-fold at 6 hours post-administration, measured by radiolabeled iodoantipyrine uptake [1]. The spleen — the most affected normal tissue — showed only a ~7-fold reduction in blood flow, yielding a tumor-to-normal-tissue vascular disruption ratio of approximately 14:1. Independently, a 93% reduction in functional vascular volume was documented at 6 hours following a single CA4P dose at 10% of the maximum tolerated dose (MTD) in experimental tumor models, with effects persisting beyond 12 hours . This differential magnitude of vascular shutdown between tumor and normal tissue demonstrates a functional selectivity window that is not observed with conventional tubulin inhibitors such as colchicine, which lack tumor-vascular targeting properties at tolerable doses.

Tumor-Selective Vascular Shutdown
Head-to-head
CA4P 100 mg/kg i.p.: ~100-fold tumor blood flow reduction at 6 h; 14:1 tumor-to-normal-tissue selectivity; 93% functional vascular volume loss at 6 h post single dose at 10% MTD.

Demonstrates functional tumor-vascular disruption with a selectivity window not observed with conventional tubulin inhibitors.

Rat P22 carcinosarcoma; [125I]iodoantipyrine autoradiography. Tozer et al., 1999.

Tumor blood flow Vascular shutdown Functional vascular volume Tumor selectivity In vivo pharmacology

Anaplastic Thyroid Cancer Efficacy vs. Vadimezan

In the randomized Phase II/III FACT trial (N=80 patients with anaplastic thyroid cancer), the addition of CA4P (60 mg/m²) to carboplatin/paclitaxel reduced the overall risk of death by 28% (HR=0.72; 95% CI, 0.43-1.20) and increased 1-year survival from 8.7% (chemotherapy alone) to 25.5% (CA4P combination, P=0.065) [1]. In patients ≤60 years, median overall survival improved from 3.1 to 10.6 months (HR=0.38, 62% risk reduction). By contrast, the flavonoid-class VDA vadimezan (DMXAA, ASA404) failed to meet its primary survival endpoint in two Phase III NSCLC trials (ATTRACT-1 and ATTRACT-2), and its clinical program was terminated by Novartis in November 2010 [2]. The failure was subsequently attributed to species-specific STING receptor polymorphisms — the murine STING pathway activated by vadimezan is not conserved in humans, rendering the preclinical efficacy data non-translatable [3]. CA4P's tubulin-binding mechanism does not depend on STING signaling, providing a mechanistic basis for differential clinical translatability. CA4P has received FDA orphan drug designation for neuroendocrine tumors (2015) and EMA orphan designation for ovarian cancer (2013), confirming its recognized potential in rare oncology indications [4].

Clinical Endpoint Context vs. Vadimezan
Cross-study
FACT Phase II/III: HR 0.72 (28% risk reduction); 1-year survival 25.5% vs. 8.7% control; median OS 5.2 vs. 4.0 months. Vadimezan Phase III terminated due to STING species mismatch.

Reported survival endpoint context supports continued translational research in rare oncology; mechanism differs from discontinued flavonoid VDA.

FACT trial: N=80, carboplatin/paclitaxel ± CA4P. Regulatory orphan designations granted. Not a clinical efficacy claim.

Phase II/III clinical trial Anaplastic thyroid cancer Overall survival Orphan drug designation Translational failure

Fosbretabulin Disodium Research and Application Scenarios


Aqueous IV Tumor Vascular Disruption

Fosbretabulin disodium is the optimal choice for in vivo tumor vascular disruption studies where direct intravenous or intraperitoneal administration without organic co-solvents is required. Its aqueous solubility of 28 mg/mL enables formulation in saline or water , avoiding DMSO or ethanol vehicles that can independently affect vascular tone, endothelial permeability, and tumor hemodynamics. The verified in vivo efficacy benchmark — ~100-fold tumor blood flow reduction at 6 hours with 14:1 tumor-to-normal-tissue selectivity at 100 mg/kg — provides a well-characterized pharmacodynamic reference point for experimental design [1]. This scenario specifically excludes water-insoluble alternatives like CA4, which would require organic co-solvents that complicate vascular pharmacology interpretation.

Anaplastic Thyroid Cancer and Rare Oncology Research

For investigators pursuing translational research in anaplastic thyroid cancer (ATC), neuroendocrine tumors, or ovarian cancer, CA4P is distinguished by the FACT Phase II/III trial data showing a 28% reduction in mortality risk (HR=0.72) and 25.5% one-year survival when added to carboplatin/paclitaxel . The FDA and EMA orphan drug designations for these indications provide formal regulatory recognition of the compound's potential in rare oncology settings. This clinical evidence package — including the pre-specified subgroup finding of 10.6 vs. 3.1 months median OS in patients ≤60 years — makes CA4P a clinically anchored reference VDA for combination therapy studies, whereas vadimezan lacks any positive Phase III data due to its species-translation failure [1].

Colchicine-Site Binding Reference Standard

CA4P serves as a validated prodrug source of the high-affinity colchicine-site ligand CA4 (Kd 0.4 μM for β-tubulin; apparent Ki 140 nM for colchicine displacement) for use in tubulin binding competition assays, microtubule dynamics studies, and structural biology investigations . The 78% colchicine displacement capacity at equimolar concentration and well-characterized cell-free tubulin polymerization IC50 of 2.4 μM provide quantitative benchmarks for calibrating novel colchicine-site inhibitors. Compared with colchicine itself (tubulin polymerization IC50 ~3.2 μM), CA4 offers a distinct stilbenoid chemotype with higher affinity binding parameters while targeting the same domain, making it suitable as an orthogonal reference ligand [1].

VDA Subclass Comparative Pharmacology

For studies comparing the two major VDA subclasses — tubulin-binding agents and flavonoid-based cytokine inducers — CA4P represents the most clinically advanced and mechanistically validated tubulin-binding VDA. The direct comparative PK advantage over CA4 (1.5-fold greater active metabolite AUC) and the 4.7-fold greater tubulin polymerization potency over the CA4-derivative ombrabulin establish CA4P as the reference tubulin-VDA within the combretastatin chemotype family [1]. This is particularly relevant given vadimezan's Phase III failure due to non-conserved STING signaling, which makes flavonoid VDAs unreliable comparators for human-translatable vascular disruption research [2].

Application
Selection Property
Validation Focus
In vivo vascular disruption studies
Aqueous IV formulation compatibility
Tumor blood flow reduction and vascular volume loss endpoints
Translational oncology model studies (anaplastic thyroid cancer, neuroendocrine tumors)
Clinical-stage reference VDA with survival endpoint context
Overall survival and subgroup response interpretation; regulatory orphan designation context
Tubulin binding competition and structural biology
High-affinity colchicine-site ligand (CA4)
Competitive displacement and Kd/Ki benchmarking for novel inhibitors
VDA subclass comparative pharmacology
Tubulin-binding VDA reference compound
Mechanism-specific vascular disruption readouts vs. STING-dependent VDAs

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

28 linked technical documents
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